Cas no 2731009-93-9 (2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride)

• Product Name: 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride
• CAS No: 2731009-93-9
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• CID: 5910356
• PubChem ID: 165591352
• Update Time: 2025-08-05

2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-36971545
• 2731009-93-9
• 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride

• Inchi： 1S/C9H15N3O.2ClH/c1-2-7-5-11-12-9(7)8-6-10-3-4-13-8;;/h5,8,10H,2-4,6H2,1H3,(H,11,12);2*1H
• InChI Key： DMESBJXRFWVXAT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCNCC1C1=C(C=NN1)CC

Computed Properties

• Exact Mass: 253.0748676g/mol
• Monoisotopic Mass: 253.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride

Comprehensive Overview of 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride (CAS No. 2731009-93-9)

2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride (CAS No. 2731009-93-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a pyrazole ring and a morpholine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its ability to modulate biological pathways.

The compound's CAS number 2731009-93-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its dihydrochloride salt form enhances solubility and stability, making it suitable for various experimental conditions. In recent years, the demand for 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride has increased due to its relevance in targeting kinase inhibitors and GPCRs (G-protein-coupled receptors), which are hotspots in modern drug development.

One of the trending topics in scientific communities is the exploration of small-molecule modulators for treating neurological and metabolic disorders. 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride aligns with this focus, as its structural features suggest potential interactions with central nervous system targets. Additionally, its pyrazole core is a common motif in anti-inflammatory and anticancer agents, further driving interest in its applications.

From a synthetic chemistry perspective, the compound's morpholine component is valued for its ability to improve pharmacokinetic properties, such as bioavailability and metabolic stability. This makes 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride a versatile intermediate in medicinal chemistry. Researchers often inquire about its synthesis routes, purification methods, and analytical characterization, reflecting the compound's technical complexity and importance.

In the context of AI-driven drug discovery, 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride is frequently mentioned in computational studies. Machine learning models predict its binding affinities to various proteins, accelerating the identification of lead compounds. This intersection of cheminformatics and experimental validation highlights the compound's role in cutting-edge research.

Another area of interest is the compound's potential in personalized medicine. With advancements in genomics and proteomics, researchers are exploring how 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride can be tailored to individual patient profiles. This aligns with the growing demand for precision therapeutics, a topic frequently searched in academic and medical databases.

Environmental and safety considerations are also paramount. While 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride is not classified as hazardous, proper handling protocols are emphasized in laboratory settings. Its material safety data sheet (MSDS) provides essential guidelines for storage and disposal, ensuring compliance with global regulatory standards.

In summary, 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride (CAS No. 2731009-93-9) represents a promising candidate in pharmaceutical research. Its multifaceted applications, from kinase inhibition to computational drug design, underscore its relevance in addressing contemporary health challenges. As scientific inquiries continue to evolve, this compound is poised to remain a key player in innovative therapeutic strategies.